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Compound of Interest

Compound Name: Uracil-d2-1

Cat. No.: B1647003 Get Quote

Essential Safety and Handling Guide for Uracil-
d2-1
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Uracil-d2-1. The following procedures are designed

to ensure the safe handling, use, and disposal of this compound, fostering a secure laboratory

environment.

Uracil-d2-1 is a deuterium-labeled form of uracil, a naturally occurring pyrimidine derivative

found in RNA. While Uracil and its deuterated forms are not classified as hazardous

substances under the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS), it is imperative to follow standard laboratory safety protocols to minimize any

potential risks.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling Uracil-d2-
1 to prevent contact and inhalation. The recommended PPE is summarized in the table below.
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PPE Category Item Specifications Rationale

Eye Protection Safety Glasses

with side-shields

conforming to NIOSH

(US) or EN 166 (EU)

standards

Protects eyes from

potential splashes or

airborne particles.

Hand Protection Gloves

Nitrile or other

chemical-resistant

gloves. Must be

inspected prior to use.

Prevents direct skin

contact with the

compound.

Body Protection Lab Coat
Standard laboratory

coat

Protects skin and

personal clothing from

contamination.

Respiratory Protection Dust Mask
Type N95 (US) or type

P1 (EN 143)

Recommended when

handling the solid

form to avoid

inhalation of dust

particles.

Operational Plan: Handling Protocol
1. Engineering Controls:

Work in a well-ventilated area.

Use a laboratory fume hood or other mechanical exhaust systems to minimize exposure to

dust.

2. Handling Procedures:

Avoid the formation of dust and aerosols.

Do not breathe dust.

Avoid contact with skin and eyes.
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Ensure the substance is clearly labeled.

Keep the container tightly closed when not in use.

3. Storage:

Store at room temperature in a dry, well-ventilated place.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

If inhaled, move the person to fresh air. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Consult a

physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician if irritation persists.

Eye Contact

Flush eyes with water as a precaution. Remove

contact lenses if present and easy to do.

Continue rinsing. Consult a physician if irritation

persists.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Disposal Plan
The disposal of Uracil-d2-1 must be conducted in accordance with local, state, and federal

regulations.

1. Waste Collection:

Collect waste material in a suitable, sealed, and clearly labeled container.

Avoid creating dust during collection.
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2. Storage of Waste:

Store the sealed waste container in a designated, cool, and dry area away from incompatible

materials.

3. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

professional waste disposal service to arrange for pickup and disposal.

Do not let the product enter drains.

Workflow for Handling and Disposal of Uracil-d2-1
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Workflow for Handling and Disposal of Uracil-d2-1

Handling Protocol

Disposal Protocol

Preparation:
- Don appropriate PPE

- Ensure proper ventilation

Handling:
- Weigh and handle in a fume hood

- Avoid dust generation

Storage:
- Store in a tightly sealed container

- Room temperature

Waste Collection:
- Collect in a labeled, sealed container

After Use

Waste Storage:
- Store in a designated area

Final Disposal:
- Contact EHS for pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Uracil-d2-1.
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To cite this document: BenchChem. [Personal protective equipment for handling Uracil-d2-1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1647003#personal-protective-equipment-for-
handling-uracil-d2-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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